Cas no 1795483-04-3 (4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane)

• Product Name: 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane
• CAS No: 1795483-04-3
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 5369887
• Update Time: 2025-06-23

4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-yl[7-(2-furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl]methanone
• 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane

• Inchi： 1S/C17H17NO4S/c19-17(12-3-4-13-15(10-12)22-11-21-13)18-6-5-16(23-9-7-18)14-2-1-8-20-14/h1-4,8,10,16H,5-7,9,11H2
• InChI Key： ALIKFCIJQKNBAK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(C2=CC=CO2)SCC1)=O

Experimental Properties

• Density: 1.326±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.2±50.0 °C(Predicted)
• pka: -1.70±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane

Comprehensive Overview of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1795483-04-3)

The compound 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1795483-04-3) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex architecture, featuring a 1,4-thiazepane core coupled with benzodioxole and furan moieties, positions it as a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in synthetic chemistry and computational drug design. The 1,4-thiazepane scaffold, a key component of this compound, is known for its versatility in medicinal chemistry, often contributing to enhanced bioavailability and metabolic stability. Coupled with the benzodioxole and furan groups, this molecule exhibits a unique pharmacokinetic profile, making it a subject of intense study in academic and industrial labs alike.

One of the most frequently searched questions in the realm of organic chemistry is: "What are the synthetic routes for 1,4-thiazepane-based compounds?" The synthesis of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. Researchers often employ modern techniques such as microwave-assisted synthesis or flow chemistry to optimize yields and reduce reaction times, reflecting the growing emphasis on green chemistry and sustainable practices.

The benzodioxole moiety in this compound is particularly noteworthy due to its prevalence in bioactive molecules. This structural feature is associated with enhanced binding affinity to certain enzyme targets, such as monoamine oxidases (MAOs) and cytochrome P450 enzymes. Given the rising interest in neurodegenerative diseases, the potential of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane to modulate these pathways is a hot topic in neuroscience research.

Another area of exploration is the compound's furan ring, which contributes to its electronic and steric properties. Furan-containing compounds are increasingly studied for their antimicrobial and anticancer activities, aligning with global health priorities. The integration of furan into the 1,4-thiazepane framework may offer synergistic effects, a hypothesis currently under investigation in several preclinical studies.

From a commercial perspective, the availability of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1795483-04-3) is limited, with only a handful of specialty chemical suppliers offering it for research purposes. This scarcity has spurred interest in developing scalable synthetic methodologies, a trend reflected in recent patent filings and peer-reviewed publications. The compound's molecular weight, solubility, and stability under various conditions are also critical parameters for researchers, as these factors influence its applicability in biological assays.

In conclusion, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(furan-2-yl)-1,4-thiazepane represents a fascinating intersection of structural complexity and therapeutic potential. Its study not only advances our understanding of heterocyclic chemistry but also contributes to the broader goals of drug discovery and development. As research continues to unravel its mechanisms and applications, this compound is poised to remain a focal point in both academic and industrial settings.